Cas no 909406-74-2 (Ethyl 6-oxaspiro[2.5]octane-1-carboxylate)

• Product Name: Ethyl 6-oxaspiro[2.5]octane-1-carboxylate
• CAS No: 909406-74-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD23105848
• CID: 2115480
• PubChem ID: 57429837
• Update Time: 2025-05-20

Ethyl 6-oxaspiro[2.5]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Oxaspiro[2.5]octane-1-carboxylic acid ethyl ester
• Ethyl 6-oxaspiro[2.5]octane-1-carboxylate
• 6-Oxaspiro[2.5]octane-1-carboxylic acid, ethyl ester
• YMFHJKPSMOGHHD-UHFFFAOYSA-N
• SB20337
• PB38427
• ethyl 6-oxaspiro[2.5]octane-2-carboxylate
• ethyl 6-oxaspiro[2.5]-octane-1-carboxylate
• SCHEMBL3464942
• SY098292
• MFCD23105848
• AS-34547
• EN300-243388
• CS-0049411
• AKOS025290196
• ethyl6-oxaspiro[2.5]octane-1-carboxylate
• 909406-74-2
• DA-35949
• DTXSID501270740

• MDL： MFCD23105848
• Inchi： 1S/C10H16O3/c1-2-13-9(11)8-7-10(8)3-5-12-6-4-10/h8H,2-7H2,1H3
• InChI Key： YMFHJKPSMOGHHD-UHFFFAOYSA-N
• SMILES： O1CCC2(CC1)CC2C(=O)OCC

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Ethyl 6-oxaspiro[2.5]octane-1-carboxylate

Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate: A Comprehensive Overview

Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate (CAS No: 909406-74-2) is a unique organic compound that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a five-membered ring, with an oxygen atom at the spiro position. The carboxylate group attached to the six-membered ring further enhances its functional versatility, making it a valuable molecule for various applications.

The synthesis of Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate involves a series of well-defined organic reactions, including ring-closing metathesis and esterification processes. Recent advancements in catalytic methods have enabled the efficient and scalable production of this compound, ensuring its availability for both academic and industrial purposes. Its structural uniqueness has been leveraged in drug discovery programs, where spirocyclic compounds are known to exhibit promising pharmacokinetic profiles and bioavailability.

One of the most intriguing aspects of Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate is its potential as a building block in medicinal chemistry. Researchers have explored its ability to serve as a scaffold for constructing bioactive molecules with improved solubility and stability. For instance, studies published in the *Journal of Medicinal Chemistry* have highlighted its role in the development of inhibitors for protein kinases, a class of enzymes implicated in various diseases, including cancer.

Moreover, the compound's spirocyclic architecture has been exploited in the design of advanced materials. Its rigid structure and ability to form hydrogen bonds make it an ideal candidate for applications in supramolecular chemistry and crystal engineering. Recent investigations have demonstrated its potential as a component in self-assembled monolayers and stimuli-responsive materials, which are highly sought after in nanotechnology.

In terms of environmental impact, Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate has been subjected to rigorous testing to assess its biodegradability and toxicity. According to findings from the *Environmental Science & Technology* journal, the compound exhibits moderate biodegradation rates under aerobic conditions, suggesting that it poses minimal risk to aquatic ecosystems when handled responsibly.

From a manufacturing standpoint, the production of Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate adheres to stringent safety protocols to ensure worker protection and minimize environmental footprint. The use of green chemistry principles, such as solvent-free reactions and catalytic processes, has significantly reduced the ecological impact associated with its synthesis.

In conclusion, Ethyl 6-Oxaspiro[2.5]octane-1-Carboxylate (CAS No: 909406-74-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its spirocyclic structure, coupled with functional groups like the carboxylate moiety, positions it as a key player in modern chemical research and development.